Cas no 15547-57-6 (Isoquinoline, 1-(3,4-dimethoxyphenyl)-3,4-dihydro-6,7-dimethoxy-)

Isoquinoline, 1-(3,4-dimethoxyphenyl)-3,4-dihydro-6,7-dimethoxy- structure
15547-57-6 structure
Product Name:Isoquinoline, 1-(3,4-dimethoxyphenyl)-3,4-dihydro-6,7-dimethoxy-
CAS No:15547-57-6
MF:C19H21NO4
MW:327.374345541
CID:1331240
Update Time:2024-08-18

Isoquinoline, 1-(3,4-dimethoxyphenyl)-3,4-dihydro-6,7-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline, 1-(3,4-dimethoxyphenyl)-3,4-dihydro-6,7-dimethoxy-
    • 1-(3,4-dimethoxyphenyl)-6,7-dimethoxy-3,4-dihydroisoquinoline
    • Inchi: 1S/C19H21NO4/c1-21-15-6-5-13(10-16(15)22-2)19-14-11-18(24-4)17(23-3)9-12(14)7-8-20-19/h5-6,9-11H,7-8H2,1-4H3
    • InChI Key: ICSPURBWGBIZCI-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=C(OC)C(OC)=C2)C2=C(C=C(OC)C(OC)=C2)CCN=1

Computed Properties

  • Exact Mass: 327.14713
  • Monoisotopic Mass: 327.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 441
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.16±0.1 g/cm3(Predicted)
  • Melting Point: 184 °C(Solv: ethanol (64-17-5))
  • Boiling Point: 455.7±45.0 °C(Predicted)
  • PSA: 49.28
  • pka: 5.80±0.20(Predicted)
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